Cas no 1820805-52-4 ((S)-3-Methylpiperidine-3-carboxylic acid)

• Product Name: (S)-3-Methylpiperidine-3-carboxylic acid
• CAS No: 1820805-52-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD29059015
• CID: 4822853
• Update Time: 2023-08-19

(S)-3-Methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methylpiperidine-3-carboxylic acid
• (3S)-3-Methylpiperidine-3-carboxylic acid
• (S)-3-Methyl-piperidine-3-carboxylic acid

• MDL： MFCD29059015
• Inchi： 1S/C7H13NO2/c1-7(6(9)10)3-2-4-8-5-7/h8H,2-5H2,1H3,(H,9,10)/t7-/m0/s1
• InChI Key： DEMOKNSWMVAJPZ-ZETCQYMHSA-N
• SMILES： OC([C@]1(C)CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3